Hosphinecarboxylic acid, dimethoxy-, 3,4-dichlorophenyl ester, oxide

• CAS RN: 72304-73-5
• Molecular Formula: C9H9Cl2O5P
• Molecular Weight: 299.04 g/mol
• IUPAC Name: (3,4-dichlorophenyl) dimethoxyphosphorylformate
• InChI: InChI=1S/C9H9Cl2O5P/c1-14-17(13,15-2)9(12)16-6-3-4-7(10)8(11)5-6/h3-5H,1-2H3
• InChI Key: DKXJJTRYBPUAGO-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(C(=O)OC1=CC(=C(C=C1)Cl)Cl)OC

Description

Hosphinecarboxylic acid, dimethoxy-, 3,4-dichlorophenyl ester, oxide is a useful research compound. Its molecular formula is C9H9Cl2O5P and its molecular weight is 299.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

From 10.3 g (85 mmole) of trimethylphosphite and 13.5 g (60 mmole) of 3,4-dichlorophenyl chloroformate (100°, 2 hours). Yield 11.4 g (64%) B.p.0.04 154° C. nD20 1.5271. Solidifies to colourless crystals m.p. 58°-9° C. Analysis for C9H9Cl2O5P. Found (calculated): C 36.06 (36.14), H 3.31 (3.03), Cl 23.58 (23.71), P 10.50 (10.36). NMR (CDCl3)δ: 3.93 and 4.07 (CH3O), 7.0-7.6 (C6H3) IR (KBr)cm-1 : 1740 (CO), 1205, 1200, 1105, 1055, 1020.

Synthesis routes and methods II

Procedure details

From 10.3 g (85 mmole) of trimethylphosphite and 13.5 g (60 mmole) of 3,4-dichlorophenyl chloroformate (100°, 2 hours). Yield 11.4 g (64%) B.p.0.04 164° C. nD20 1.5271. Solidifies to colourless crystals m.p. 58°-9° C.